Calculated LogP Differentiates the 1-Phenylcyclopropyl Scaffold from Parent Cinnamic Acid
The (2E)-3-(1-phenylcyclopropyl)prop-2-enoic acid scaffold yields a computed LogP of 2.36, compared with cinnamic acid (LogP approximately 1.8) . This ~0.6 LogP unit increase reflects the combined effect of cyclopropane ring introduction and the additional carbon atom, translating to an approximately 4-fold higher predicted octanol/water partition coefficient. This difference is meaningful for membrane permeability predictions in drug design and for chromatographic method development where retention time tuning is required [1].
| Evidence Dimension | Computed LogP (lipophilicity) |
|---|---|
| Target Compound Data | LogP = 2.359 (calculated) |
| Comparator Or Baseline | Cinnamic acid: LogP ≈ 1.8 (literature consensus) |
| Quantified Difference | ΔLogP ≈ +0.56 log units (~4× higher partition coefficient) |
| Conditions | In silico prediction; vendor-reported computed value for target compound vs. published literature values for cinnamic acid |
Why This Matters
The 0.56 LogP increase indicates meaningfully greater lipophilicity than parent cinnamic acid, which directly impacts membrane permeability predictions, HPLC retention behavior, and solvent extraction protocols during synthesis or purification.
- [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, 1995. LogP–membrane permeability relationship. View Source
